Cas no 1805145-62-3 (2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine
• CAS No: 1805145-62-3
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 4810550
• Update Time: 2025-05-19

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine

• Inchi： 1S/C8H11F2N3/c1-4-2-5(7(9)10)6(3-11)8(12)13-4/h2,7H,3,11H2,1H3,(H2,12,13)
• InChI Key： JTCVURAULQKPKE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1CN)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.9
• Topological Polar Surface Area: 64.9

Additional information on 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine

Comprehensive Overview of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine (CAS No. 1805145-62-3)

2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine (CAS No. 1805145-62-3) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, exhibits remarkable potential in drug discovery and material science. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its applications for developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics.

The compound's CAS number 1805145-62-3 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Recent studies highlight its role in structure-activity relationship (SAR) analyses, where the difluoromethyl moiety enhances metabolic stability and bioavailability. This property is highly sought after in medicinal chemistry, as it addresses challenges like drug resistance and poor pharmacokinetics. Additionally, the aminomethyl group offers a reactive site for further derivatization, enabling the creation of tailored compounds for targeted therapies.

In the context of green chemistry, 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine is being explored for its eco-friendly synthesis routes. With sustainability becoming a priority, researchers are optimizing catalytic processes to reduce waste and energy consumption. This aligns with the broader industry trend toward sustainable chemical manufacturing, a topic frequently searched in academic and industrial forums. The compound's potential in crop protection formulations also ties into the rising interest in agrochemical innovation, as farmers and manufacturers seek safer, more efficient solutions.

From a commercial perspective, CAS No. 1805145-62-3 is gaining traction in custom synthesis and contract research organizations (CROs). Its niche applications in high-throughput screening and fragment-based drug design make it a valuable asset for biotech startups and established pharmaceutical firms alike. Analysts note its inclusion in proprietary libraries for hit-to-lead optimization, a process central to modern drug development pipelines. This underscores the compound's relevance in addressing unmet medical needs, such as neurodegenerative diseases and oncology targets.

Quality control and analytical characterization of 2-Amino-3-(aminomethyl)-4-(difluoromethyl)-6-methylpyridine are paramount for ensuring reproducibility in research. Advanced techniques like HPLC-MS and NMR spectroscopy are employed to verify purity and structural integrity. These methods are frequently discussed in analytical chemistry circles, reflecting the compound's technical complexity. Furthermore, its storage and handling protocols are designed to maintain stability, a consideration often queried by laboratory professionals in chemical forums and Q&A platforms.

Looking ahead, the demand for CAS No. 1805145-62-3 is expected to rise, driven by its interdisciplinary applications. Innovations in computational chemistry, such as molecular docking and AI-driven drug discovery, are likely to expand its utility. As the scientific community continues to explore its potential, this compound stands as a testament to the synergy between organic synthesis and cutting-edge technology.